Cas no 1806578-73-3 (4-Amino-2-(2-carboxyethyl)mandelic acid)

• Product Name: 4-Amino-2-(2-carboxyethyl)mandelic acid
• CAS No: 1806578-73-3
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 4939807
• Update Time: 2025-10-31

4-Amino-2-(2-carboxyethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(2-carboxyethyl)mandelic acid

• Inchi： 1S/C11H13NO5/c12-7-2-3-8(10(15)11(16)17)6(5-7)1-4-9(13)14/h2-3,5,10,15H,1,4,12H2,(H,13,14)(H,16,17)
• InChI Key： PEUNMQZPNLEPCE-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1CCC(=O)O)N

Computed Properties

• Exact Mass: 239.07937252 g/mol
• Monoisotopic Mass: 239.07937252 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 239.22
• XLogP3: -0.1
• Topological Polar Surface Area: 121

Additional information on 4-Amino-2-(2-carboxyethyl)mandelic acid

Comprehensive Analysis of 4-Amino-2-(2-carboxyethyl)mandelic acid (CAS No. 1806578-73-3): Properties, Applications, and Industry Trends

In the rapidly evolving field of fine chemicals and pharmaceutical intermediates, 4-Amino-2-(2-carboxyethyl)mandelic acid (CAS No. 1806578-73-3) has emerged as a compound of significant interest. This mandelic acid derivative combines a unique structural framework with versatile functional groups, making it valuable for synthetic chemistry and biomedical research. Its carboxyethyl and amino moieties enable diverse reactivity, while the mandelic acid backbone contributes to chiral specificity—a critical factor in drug development.

The growing demand for chiral building blocks in asymmetric synthesis aligns with the compound’s potential. Researchers are exploring its role in designing peptide mimetics and enzyme inhibitors, particularly in targeting metabolic pathways. Recent studies highlight its utility in modifying biocompatible polymers, where the carboxylic acid group facilitates conjugation with biomolecules. Such applications resonate with current trends in personalized medicine and targeted drug delivery systems.

From a synthetic perspective, 4-Amino-2-(2-carboxyethyl)mandelic acid offers advantages in green chemistry initiatives. Its water solubility (enhanced by the polar functional groups) reduces reliance on organic solvents, addressing environmental concerns. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a prerequisite for pharmaceutical-grade intermediates. Industry reports indicate rising procurement inquiries for this CAS No. 1806578-73-3 compound, driven by its mention in patent filings for anti-inflammatory agents.

Discussions in scientific forums frequently link this molecule to metabolite analysis and proteomics research. Its structural similarity to endogenous metabolites makes it a candidate for biomarker discovery—a hot topic in precision diagnostics. Furthermore, the amino acid-like properties of 4-Amino-2-(2-carboxyethyl)mandelic acid have spurred investigations into its compatibility with cell culture media, appealing to biotech startups focusing on 3D cell models.

Regulatory compliance is another key consideration. While not classified as hazardous, proper handling of fine chemical powders remains essential. Material Safety Data Sheets (MSDS) emphasize standard laboratory precautions for this compound, ensuring alignment with GMP standards in production facilities. Suppliers increasingly provide custom synthesis services for derivatives, catering to the demand for structure-activity relationship (SAR) studies.

Emerging applications in cosmeceuticals have also been noted, where the compound’s potential as a skin barrier enhancer is under evaluation. This intersects with consumer interest in dermocosmetics featuring bioactive ingredients. Marketing analyses reveal that searches for "amino acid derivatives in skincare" have grown by 120% year-over-year, creating commercial opportunities for this niche chemical.

In conclusion, 4-Amino-2-(2-carboxyethyl)mandelic acid (CAS No. 1806578-73-3) exemplifies the convergence of chemical innovation and biomedical demand. Its multifaceted applications—from drug discovery scaffolds to cosmetic actives—position it as a compound worthy of continued research investment. As industries prioritize sustainable synthesis and biofunctional materials, this mandelic acid derivative is poised to play a pivotal role in advancing these objectives.